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Get Quote

Chemical Property Profile: Abemaciclib

The table below summarizes the key chemical properties of Abemaciclib, a cyclin-dependent kinase (CDK) inhibitor

used in cancer treatment [1] [2] [3].

Property Value / Description

IUPAC
Name

N-[5-[(4-ethylpiperazin-1-yl)methyl]pyridin-2-yl]-5-fluoro-4-(7-fluoro-2-methyl-3-propan-2-

ylbenzimidazol-5-yl)pyrimidin-2-amine [2]

Molecular
Formula

C₂₇H₃₂F₂N₈ [1] [2]

Molecular
Weight

506.606 g/mol (Average Mass); 506.27179938 g/mol (Monoisotopic Mass) [1] [2]

Hydrogen
Bond
Acceptor
Count

9 [2]

Hydrogen
Bond
Donor
Count

1 [2]

Topological
Polar

75 Å² [2]
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Property Value / Description

Surface
Area
(TPSA)

Rotatable
Bond
Count

7 [2]

Canonical
SMILES

CCN1CCN(CC1)CC2=CN=C(C=C2)NC3=NC=C(C(=N3)C4=CC5=C(C(=C4)F)N=C(N5C(C)C)C)F

[2]

Visualizing the Key Targets and Mechanism of Abemaciclib

Abemaciclib is primarily known as an inhibitor of cyclin-dependent kinases 4 and 6 (CDK4/6), but recent research

shows it also potently inhibits other kinases like DYRK1A and HIPKs, which are involved in transcriptional

regulation [3]. The following diagram illustrates this broader mechanism of action.
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Abemaciclib inhibits CDK4/6, DYRK1A, and HIPKs, preventing Rb phosphorylation and causing G1 cell cycle

arrest.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic

or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or

implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

[Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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